Cas no 15331-60-9 (Phenol, 2-[(4-nitrophenyl)azo]-)

Phenol, 2-[(4-nitrophenyl)azo]- structure
15331-60-9 structure
Product Name:Phenol, 2-[(4-nitrophenyl)azo]-
CAS No:15331-60-9
MF:C12H9N3O3
MW:243.218162298203
CID:1333242
PubChem ID:135616704
Update Time:2025-04-20

Phenol, 2-[(4-nitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[(4-nitrophenyl)azo]-
    • 6-[(4-nitrophenyl)hydrazinylidene]cyclohexa-2,4-dien-1-one
    • DTXSID70709871
    • 4-nitrophenyla-zophenol
    • 15331-60-9
    • SCHEMBL4278053
    • 6-[2-(4-Nitrophenyl)hydrazinylidene]cyclohexa-2,4-dien-1-one
    • Inchi: 1S/C12H9N3O3/c16-12-4-2-1-3-11(12)14-13-9-5-7-10(8-6-9)15(17)18/h1-8,16H/b14-13+
    • InChI Key: QDXBTHMPDUXYGP-BUHFOSPRSA-N
    • SMILES: OC1C=CC=CC=1/N=N/C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.06439116g/mol
  • Monoisotopic Mass: 243.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 90.8Ų
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